Cas no 167626-65-5 (2-(4H-1,2,4-Triazol-4-yl)benzoic acid)

2-(4H-1,2,4-Triazol-4-yl)benzoic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole moiety fused to a benzoic acid scaffold. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both the triazole ring and carboxylic acid functional group allows for diverse reactivity, enabling applications in medicinal chemistry, such as the development of enzyme inhibitors or antimicrobial agents. Its structural rigidity and hydrogen-bonding capabilities make it a valuable building block for designing compounds with enhanced binding affinity and metabolic stability. The product is typically characterized by high purity and consistent quality for research use.
2-(4H-1,2,4-Triazol-4-yl)benzoic acid structure
167626-65-5 structure
Product Name:2-(4H-1,2,4-Triazol-4-yl)benzoic acid
CAS No:167626-65-5
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD11983265
CID:1087783
PubChem ID:20565781
Update Time:2025-06-09

2-(4H-1,2,4-Triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4H-1,2,4-Triazol-4-yl)benzoic acid
    • 2-(1,2,4-triazol-4-yl)benzoic acid
    • benzoic acid, 2-(4H-1,2,4-triazol-4-yl)-
    • LogP
    • 2-(4H-1,2,4-triazol-4-yl)benzoic acid(SALTDATA: FREE)
    • CS-0313683
    • DB-116304
    • BS-35765
    • 167626-65-5
    • AT12490
    • 2-(4H-1,2,4-triazol-4-yl)benzoicacid
    • AKOS000112639
    • MFCD11983265
    • STK667601
    • SCHEMBL1672401
    • DTXSID30608790
    • MDL: MFCD11983265
    • Inchi: 1S/C9H7N3O2/c13-9(14)7-3-1-2-4-8(7)12-5-10-11-6-12/h1-6H,(H,13,14)
    • InChI Key: PFRSCKSDWKIZSR-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1N1C=NN=C1)=O

Computed Properties

  • Exact Mass: 189.05391
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • PSA: 68.01

2-(4H-1,2,4-Triazol-4-yl)benzoic acid Pricemore >>

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abcr
AB268176-250 mg
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abcr
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